1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(isobutylsulfonyl)piperidine

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)sulfonyl-4-(2-methylpropylsulfonyl)piperidine
• InChI: InChI=1S/C15H21ClFNO4S2/c1-11(2)10-23(19,20)12-5-7-18(8-6-12)24(21,22)13-3-4-15(17)14(16)9-13/h3-4,9,11-12H,5-8,10H2,1-2H3
• InChI Key: GEYCHKQDOMFXRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C15H21ClFNO4S2
• Molecular Weight: 397.9 g/mol

Description

1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(isobutylsulfonyl)piperidine, commonly known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cystic fibrosis (CF) and other related diseases. CF is a genetic disorder that affects the respiratory, digestive, and reproductive systems, and is caused by mutations in the cystic fibrosis transmembrane conductance regulator (CFTR) gene. CFTRinh-172 has been shown to selectively inhibit the CFTR chloride channel, which is defective in CF patients, and has thus emerged as a promising candidate for the development of CF therapeutics.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of O-substituted Derivatives

  A series of O-substituted derivatives of a similar sulfonamide-bearing piperidine nucleus were synthesized, characterized spectrally, and evaluated for bioactivity against enzymes like lipoxygenase and cholinesterases. These compounds showed significant activity against butyrylcholinesterase, indicating potential for therapeutic applications in diseases where cholinesterase inhibition is beneficial (Khalid et al., 2013).

• Anticancer Agent Synthesis

  Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents. Some derivatives exhibited strong anticancer activities, suggesting the potential of sulfonamide piperidine derivatives in cancer therapy (Rehman et al., 2018).

• Antimicrobial Activity

  Derivatives of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine were synthesized and showed potent antimicrobial activities against bacterial and fungal pathogens of tomato plants. This highlights the compound's potential in agricultural applications to combat plant diseases (Vinaya et al., 2009).

Potential Applications

• Fuel-Cell Applications

  Sulfonated block copolymers containing fluorenyl groups, synthesized for fuel-cell applications, indicate the versatility of sulfonamide derivatives in materials science. These polymers exhibited high proton conductivity and mechanical properties, suggesting their use in fuel cell membranes (Bae et al., 2009).

• Ionic Liquid Crystals

  Piperidinium, piperazinium, and morpholinium cations have been utilized in the design of ionic liquid crystals. The resulting compounds displayed a rich mesomorphic behavior, suggesting applications in advanced materials and displays (Lava et al., 2009).